4-[(4'-Chloro-2'-fluoro)phenylamino]-6,7-dimethoxyquinazoline hydrochloride
4-[(4'-Chloro-2'-fluoro)phenylamino]-6,7-dimethoxyquinazoline hydrochloride
Inhibitor of vascular endothelial growth factor (VEGF) receptor tyrosine kinase. Inhibits activity of KDR and FLT VEGF receptors (IC50 values are 100 nM and 2 μM respectively) and displays > 3-fold selectivity over FGFR-1. Orally active in vivo.
Brand Name:
Vulcanchem
CAS No.:
196603-47-1
VCID:
VC0004510
InChI:
InChI=1S/C16H13ClFN3O2.ClH/c1-22-14-6-10-13(7-15(14)23-2)19-8-20-16(10)21-12-4-3-9(17)5-11(12)18;/h3-8H,1-2H3,(H,19,20,21);1H
SMILES:
COC1=C(C=C2C(=C1)C(=NC=N2)NC3=C(C=C(C=C3)Cl)F)OC.Cl
Molecular Formula:
C16H14Cl2FN3O2
Molecular Weight:
370.2 g/mol
4-[(4'-Chloro-2'-fluoro)phenylamino]-6,7-dimethoxyquinazoline hydrochloride
CAS No.: 196603-47-1
Inhibitors
VCID: VC0004510
Molecular Formula: C16H14Cl2FN3O2
Molecular Weight: 370.2 g/mol
![4-[(4'-Chloro-2'-fluoro)phenylamino]-6,7-dimethoxyquinazoline hydrochloride - 196603-47-1](/images/no_structure.jpg)
| CAS No. | 196603-47-1 |
|---|---|
| Product Name | 4-[(4'-Chloro-2'-fluoro)phenylamino]-6,7-dimethoxyquinazoline hydrochloride |
| Molecular Formula | C16H14Cl2FN3O2 |
| Molecular Weight | 370.2 g/mol |
| IUPAC Name | N-(4-chloro-2-fluorophenyl)-6,7-dimethoxyquinazolin-4-amine;hydrochloride |
| Standard InChI | InChI=1S/C16H13ClFN3O2.ClH/c1-22-14-6-10-13(7-15(14)23-2)19-8-20-16(10)21-12-4-3-9(17)5-11(12)18;/h3-8H,1-2H3,(H,19,20,21);1H |
| Standard InChIKey | SCUXIROMWPQVJO-UHFFFAOYSA-N |
| SMILES | COC1=C(C=C2C(=C1)C(=NC=N2)NC3=C(C=C(C=C3)Cl)F)OC.Cl |
| Canonical SMILES | COC1=C(C=C2C(=C1)C(=NC=N2)NC3=C(C=C(C=C3)Cl)F)OC.Cl |
| Description | Inhibitor of vascular endothelial growth factor (VEGF) receptor tyrosine kinase. Inhibits activity of KDR and FLT VEGF receptors (IC50 values are 100 nM and 2 μM respectively) and displays > 3-fold selectivity over FGFR-1. Orally active in vivo. |
| Synonyms | 4-[(4/'-Chloro-2/'-fluoro)phenylamino]-6,7-dimethoxyquinazoline hydrochloride |
| PubChem Compound | 21701577 |
| Last Modified | Nov 11 2021 |
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